Cas no 46235-06-7 (Guanidine,[2-(4-methyl-1-piperazinyl)ethyl]-(7CI,9CI))

Guanidine,[2-(4-methyl-1-piperazinyl)ethyl]-(7CI,9CI) structure
46235-06-7 structure
Product Name:Guanidine,[2-(4-methyl-1-piperazinyl)ethyl]-(7CI,9CI)
CAS No:46235-06-7
MF:C8H19N5
MW:185.269960641861
CID:930296
PubChem ID:45115657
Update Time:2025-04-19

Guanidine,[2-(4-methyl-1-piperazinyl)ethyl]-(7CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Guanidine,[2-(4-methyl-1-piperazinyl)ethyl]-(7CI,9CI)
    • 2-[2-(4-methylpiperazin-1-yl)ethyl]guanidine
    • 2-DIISOPROPYLAMINOETHANOL
    • DTXSID40668284
    • AKOS011644714
    • N''-[2-(4-Methylpiperazin-1-yl)ethyl]guanidine
    • 46235-06-7
    • Inchi: 1S/C8H19N5/c1-12-4-6-13(7-5-12)3-2-11-8(9)10/h2-7H2,1H3,(H4,9,10,11)
    • InChI Key: UQQANGXEKGPJNV-UHFFFAOYSA-N
    • SMILES: N1(CC/N=C(\N)/N)CCN(C)CC1

Computed Properties

  • Exact Mass: 185.16404563g/mol
  • Monoisotopic Mass: 185.16404563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 70.9Ų
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